Cas no 2870642-44-5 (2-{(benzyloxy)carbonylamino}-3-{1H-pyrrolo2,3-cpyridin-3-yl}propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-{1H-pyrrolo2,3-cpyridin-3-yl}propanoic acid
• CAS No: 2870642-44-5
• MF: C₁₈H₁₇N₃O₄
• MW: 339.345284223557
• CID: 5611988
• Update Time: 2025-05-20

2-{(benzyloxy)carbonylamino}-3-{1H-pyrrolo2,3-cpyridin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• α-[[(Phenylmethoxy)carbonyl]amino]-1H-pyrrolo[2,3-c]pyridine-3-propanoic acid
• 1H-Pyrrolo[2,3-c]pyridine-3-propanoic acid, α-[[(phenylmethoxy)carbonyl]amino]-
• 2-{(benzyloxy)carbonylamino}-3-{1H-pyrrolo2,3-cpyridin-3-yl}propanoic acid

• Inchi： 1S/C18H17N3O4/c22-17(23)15(8-13-9-20-16-10-19-7-6-14(13)16)21-18(24)25-11-12-4-2-1-3-5-12/h1-7,9-10,15,20H,8,11H2,(H,21,24)(H,22,23)
• InChI Key： GTQQTYKMPLSMAW-UHFFFAOYSA-N
• SMILES： C1C=CC=CC=1COC(=O)NC(CC1=CNC2C=NC=CC=21)C(O)=O

Additional information on 2-{(benzyloxy)carbonylamino}-3-{1H-pyrrolo2,3-cpyridin-3-yl}propanoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-3-{1H-pyrrolo2,3-cpyridin-3-yl}propanoic acid (CAS No. 2870642-44-5)

2-{(benzyloxy)carbonylamino}-3-{1H-pyrrolo2,3-cpyridin-3-yl}propanoic acid, identified by the Chemical Abstracts Service Number (CAS No. 2870642-44-5), is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a hybrid structure of an amino acid derivative and a pyrrolopyridine scaffold, exhibits intriguing pharmacological properties that make it a promising candidate for further research and development. The compound’s unique structural features, including the (benzyloxy)carbonylamino group and the 1H-pyrrolo2,3-cpyridin-3-yl moiety, contribute to its potential biological activity and chemical reactivity.

The 1H-pyrrolo2,3-cpyridine core is a heterocyclic system that has been extensively studied for its role in modulating various biological pathways. Pyrrolopyridines are known for their versatility in drug design, often serving as key structural elements in small-molecule inhibitors and agonists. The presence of this scaffold in 2-{(benzyloxy)carbonylamino}-3-{1H-pyrrolo2,3-cpyridin-3-yl}propanoic acid suggests that the compound may interact with biological targets in a manner similar to other pyrrolopyridine-based molecules. Recent studies have highlighted the importance of such scaffolds in developing treatments for neurological disorders, cancer, and infectious diseases.

The (benzyloxy)carbonylamino group is another critical feature of this compound. This moiety is commonly used in peptide mimetics and protein kinase inhibitors due to its ability to enhance metabolic stability and binding affinity. The incorporation of this group into the 2-{(benzyloxy)carbonylamino}-3-{1H-pyrrolo2,3-cpyridin-3-yl}propanoic acid structure suggests potential applications in modulating enzyme activity or inhibiting protein-protein interactions. Such modifications are frequently employed in drug discovery to improve pharmacokinetic properties and target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The structural features of 2-{(benzyloxy)carbonylamino}-3-{1H-pyrrolo2,3-cpyridin-3-yl}propanoic acid, particularly the pyrrolopyridine core and the (benzyloxy)carbonylamino group, have been analyzed using these tools to identify potential binding pockets and interaction sites on biological targets. These studies have provided valuable insights into how the compound might interact with proteins such as kinases, transcription factors, or other enzymes relevant to disease pathways.

In vitro studies have begun to explore the pharmacological profile of 2-{(benzyloxy)carbonylamino}-3-{1H-pyrrolo2,3-cpyridin-3-yl}propanoic acid. Initial experiments have shown promising results in terms of inhibitory activity against certain enzymes and receptors. For instance, preliminary data suggest that the compound may exhibit inhibitory effects on specific kinases involved in cancer progression or inflammatory responses. These findings align with the broader trend of utilizing hybrid scaffolds like pyrrolopyridines in drug discovery efforts aimed at developing novel therapeutics.

The synthesis of 2-{(benzyloxy)carbonylamino}-3-{1H-pyrrolo2,3-cpyridin-3-yl}propanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to construct the desired heterocyclic system while maintaining high yields and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency, which is crucial for both academic research and industrial applications.

The potential applications of 2-{(benzyloxy)carbonylamino}-3-{1H-pyrrolo2,3-cpyridin-3-yl}propanoic acid extend beyond traditional pharmaceuticals. Its unique structural properties make it a valuable tool for chemical biology studies aimed at understanding complex biological processes at the molecular level. Additionally, the compound’s ability to modulate enzyme activity suggests its utility in developing probes for biochemical assays or as a scaffold for designing next-generation drugs.

As research continues to uncover new therapeutic targets and mechanisms of action, compounds like 2-{(benzyloxy)carbonylamino}-3-{1H-pyrrolo2,3-cpyridin-3-yl}propanoic acid are likely to play an increasingly important role in drug development pipelines. The integration of computational biology with experimental chemistry has accelerated the pace at which novel molecules can be discovered and optimized for clinical use. This interdisciplinary approach holds great promise for addressing unmet medical needs across various therapeutic areas.

In conclusion,2-{(benzyloxy)carbonylamino}-3-{1H-pyrrolo2,3-cpyridin-3-yl}propanoic acid (CAS No. 2870642-44-5) is a structurally complex and biologically relevant molecule with significant potential for further exploration. Its unique combination of functional groups and heterocyclic scaffolds positions it as a promising candidate for drug discovery efforts aimed at developing innovative treatments for human diseases. As research progresses，this compound is expected to contribute valuable insights into both fundamental biological processes and therapeutic strategies.